Cas no 2680704-85-0 (2-{6,6-dimethyl-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}acetic acid)

2-{6,6-Dimethyl-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}acetic acid is a specialized morpholine derivative featuring a reactive acrylate ester group and a carboxyl functionality. Its unique structure enables versatile applications in organic synthesis, particularly as a bifunctional intermediate for polymer modification, crosslinking, or conjugation reactions. The morpholine core enhances solubility and stability, while the acrylate moiety allows for facile incorporation into polymeric matrices via radical polymerization. The carboxylic acid group provides further reactivity for derivatization or coupling with amines or alcohols. This compound is particularly valuable in materials science and pharmaceutical chemistry, where controlled functionalization and tailored molecular architectures are required. Its balanced reactivity and stability make it suitable for precision synthesis under mild conditions.
2-{6,6-dimethyl-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}acetic acid structure
2680704-85-0 structure
Product Name:2-{6,6-dimethyl-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}acetic acid
CAS No:2680704-85-0
MF:C12H19NO5
MW:257.282963991165
CID:5646733
PubChem ID:165911309
Update Time:2025-10-13

2-{6,6-dimethyl-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28280289
    • 2-{6,6-dimethyl-4-[(prop-2-en-1-yloxy)carbonyl]morpholin-2-yl}acetic acid
    • 2680704-85-0
    • 2-{6,6-dimethyl-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}acetic acid
    • Inchi: 1S/C12H19NO5/c1-4-5-17-11(16)13-7-9(6-10(14)15)18-12(2,3)8-13/h4,9H,1,5-8H2,2-3H3,(H,14,15)
    • InChI Key: QMAXMBFBGBJIEJ-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)O)CN(C(=O)OCC=C)CC1(C)C

Computed Properties

  • Exact Mass: 257.12632271g/mol
  • Monoisotopic Mass: 257.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.1Ų

2-{6,6-dimethyl-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28280289-0.05g
2-{6,6-dimethyl-4-[(prop-2-en-1-yloxy)carbonyl]morpholin-2-yl}acetic acid
2680704-85-0 95.0%
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2-{6,6-dimethyl-4-[(prop-2-en-1-yloxy)carbonyl]morpholin-2-yl}acetic acid
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Enamine
EN300-28280289-5.0g
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